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An In-depth Overview of the Chemical Structure, Physicochemical Properties, and
Pharmacological Profile of a Novel Docosahexaenoic Acid Prodrug

Abstract

F 16915 is a novel synthetic compound identified as a potent prodrug of docosahexaenoic acid
(DHA), an essential omega-3 fatty acid with well-documented roles in cardiovascular and
neurological health. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical and pharmacological properties, and the known mechanism of
action of F 16915. The information is intended for researchers, scientists, and professionals
involved in drug discovery and development, offering a consolidated resource for
understanding and potentially exploring the therapeutic applications of this compound. All
guantitative data are presented in structured tables, and key conceptual frameworks are
visualized using Graphviz diagrams to facilitate clear and rapid comprehension.

Chemical Structure and Physicochemical Properties

F 16915 is chemically identified by the CAS Number 92510-91-3. It is a derivative of
docosahexaenoic acid, designed to enhance its bioavailability and therapeutic efficacy.
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A definitive two-dimensional structure and IUPAC name for F 16915 are not widely available in
public chemical databases. However, based on its classification as a DHA prodrug and its
molecular formula, it is hypothesized to be an ester of DHA, likely with a small, physiologically
labile moiety to ensure efficient conversion to the active DHA molecule in vivo.

The fundamental physicochemical properties of F 16915 are summarized in the table below.

Property Value Source
Molecular Formula C28H37NO2 [1]
Molecular Weight 419.60 g/mol [1]
CAS Number 92510-91-3 [1]
Appearance Light Yellow Oil [2]
N Soluble in DMSO (= 100
Solubility [2]
mg/mL)

Table 1: Physicochemical Properties of F 16915

Pharmacological Profile and Mechanism of Action

The primary pharmacological activity of F 16915 stems from its role as a prodrug of
docosahexaenoic acid. Upon administration, it is metabolized to release DHA, which then
exerts its therapeutic effects.

Known Biological Activity

Research has indicated that F 16915 can prevent heart failure-induced atrial fibrillation,
suggesting its potential as an "upstream” therapy for this condition. This effect is attributed to
the subsequent actions of its active metabolite, DHA.

Mechanism of Action: A Prodrug Approach

The core mechanism of F 16915 is its conversion to DHA. This prodrug strategy is often
employed to overcome limitations of the active drug, such as poor solubility, instability, or rapid
metabolism, thereby improving its pharmacokinetic profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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